Cas no 2137030-48-7 (1H-Indole-3-propanamine, 7-ethyl-α-methyl-, (αR)-)

• Product Name: 1H-Indole-3-propanamine, 7-ethyl-α-methyl-, (αR)-
• CAS No: 2137030-48-7
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 5267038
• Update Time: 2025-07-02

1H-Indole-3-propanamine, 7-ethyl-α-methyl-, (αR)- Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(7-ethyl-1H-indol-3-yl)butan-2-amine
• 1H-Indole-3-propanamine, 7-ethyl-α-methyl-, (αR)-

• Inchi： 1S/C14H20N2/c1-3-11-5-4-6-13-12(8-7-10(2)15)9-16-14(11)13/h4-6,9-10,16H,3,7-8,15H2,1-2H3/t10-/m1/s1
• InChI Key： LQEMKQFKQJBBFI-SNVBAGLBSA-N
• SMILES： N1C=C(C2C=CC=C(CC)C1=2)CC[C@@H](C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• XLogP3: 3
• Topological Polar Surface Area: 41.8

Additional information on 1H-Indole-3-propanamine, 7-ethyl-α-methyl-, (αR)-

Comprehensive Overview of 1H-Indole-3-propanamine, 7-ethyl-α-methyl-, (αR)- (CAS No. 2137030-48-7)

1H-Indole-3-propanamine, 7-ethyl-α-methyl-, (αR)- (CAS No. 2137030-48-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the indole alkaloid family, known for their diverse biological activities and therapeutic potential. The unique structural features of this molecule, including the 7-ethyl and α-methyl substitutions, contribute to its distinct chemical and pharmacological properties. Researchers are particularly interested in its potential applications in neurological disorders and metabolic regulation, making it a subject of ongoing scientific exploration.

The indole core structure is a common motif in many natural and synthetic bioactive compounds. The addition of the propanamine side chain and the stereospecific (αR)- configuration further enhance the compound's interaction with biological targets. Recent studies have highlighted its role in modulating neurotransmitter systems, which could pave the way for novel treatments for conditions like depression and anxiety. The 7-ethyl-α-methyl modification is believed to improve the compound's bioavailability and metabolic stability, addressing key challenges in drug development.

In the context of current research trends, 1H-Indole-3-propanamine, 7-ethyl-α-methyl-, (αR)- is being investigated for its potential in precision medicine. With the rise of personalized healthcare, compounds like this are increasingly valuable due to their targeted mechanisms of action. The compound's ability to interact with specific receptor subtypes makes it a promising candidate for tailored therapeutic approaches. Additionally, its structural similarity to other indole derivatives used in clinical settings has spurred interest in its safety and efficacy profiles.

From a synthetic chemistry perspective, the preparation of 1H-Indole-3-propanamine, 7-ethyl-α-methyl-, (αR)- involves sophisticated techniques to ensure high enantiomeric purity. The (αR)- configuration is critical for its biological activity, and researchers employ advanced chiral synthesis methods to achieve this. The compound's synthesis often starts with indole-3-carboxaldehyde, followed by sequential modifications to introduce the 7-ethyl and α-methyl groups. These steps require precise control over reaction conditions to avoid racemization and ensure optimal yield.

The growing demand for neuroactive compounds has placed 1H-Indole-3-propanamine, 7-ethyl-α-methyl-, (αR)- in the spotlight. Its potential applications extend beyond neurology to areas like immunomodulation and anti-inflammatory therapies. Researchers are also exploring its utility in drug repurposing, where existing compounds are evaluated for new therapeutic indications. This approach aligns with the industry's focus on cost-effective and efficient drug development strategies.

In summary, 1H-Indole-3-propanamine, 7-ethyl-α-methyl-, (αR)- (CAS No. 2137030-48-7) represents a fascinating intersection of chemistry and biology. Its unique structural attributes and promising pharmacological profile make it a valuable subject for ongoing research. As the scientific community continues to uncover its potential, this compound could play a pivotal role in advancing neuropharmacology and therapeutic innovation. Future studies will likely focus on optimizing its synthesis, elucidating its mechanism of action, and exploring its clinical applications.